(S)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-pentanoic acid
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Description
(S)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-pentanoic acid is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 339.391. The purity is usually 95%.
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Scientific Research Applications
Solid Phase Peptide Synthesis
Fmoc-amino acids, including (S)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-pentanoic acid, are crucial in solid-phase peptide synthesis (SPPS). They provide a stable means to protect the amino group during the peptide chain assembly, allowing for sequential coupling of amino acids without interference from reactive side groups. Bleicher et al. (2000) reported on the synthesis of new linkers for SPPS that show higher acid stability compared to standard trityl resins, highlighting the importance of such compounds in the synthesis of peptides with high yield and purity (Bleicher, Lutz, & Wuethrich, 2000).
Protection of Hydroxy-Groups
The Fmoc group is also employed to protect hydroxy-groups in conjunction with acid- and base-labile protecting groups. Gioeli and Chattopadhyaya (1982) demonstrated the use of the Fmoc group for the protection of hydroxy-groups, showing its compatibility with a variety of other protecting groups and its ease of removal under mild conditions, preserving the integrity of other sensitive functional groups in the molecule (Gioeli & Chattopadhyaya, 1982).
Synthesis of Lipoic Acid Analogs
Kates et al. (2014) explored the synthesis of lipoic acid analogs by condensing natural and unnatural amino acids, including Fmoc-protected amino acids, with the carboxylic acid moiety of lipoic acid. This research aimed at discovering compounds with enhanced antioxidant and cytoprotective properties, showcasing the applicability of Fmoc-amino acids in the development of therapeutically valuable compounds (Kates, Casale, Baguisi, & Beeuwkes, 2014).
Development of Novel Fluorescence Probes
Setsukinai et al. (2003) utilized derivatives of Fmoc-amino acids in the synthesis of novel fluorescence probes for detecting reactive oxygen species (ROS). These probes selectively detect highly reactive oxygen species, offering tools for studying the roles of ROS in biological and chemical applications. The study demonstrates the utility of Fmoc-amino acids in creating sensitive and selective probes for scientific research (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).
Properties
IUPAC Name |
(3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid |
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InChI |
InChI=1S/C20H21NO4/c1-2-13(11-19(22)23)21-20(24)25-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18H,2,11-12H2,1H3,(H,21,24)(H,22,23)/t13-/m0/s1 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUDHGDWNJABZLC-ZDUSSCGKSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](CC(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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